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Compound of Interest

Compound Name: 2-Hydroxy-1,4-benzoquinone

Cat. No.: B196085 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-1,4-benzoquinone
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Hydroxy-1,4-benzoquinone. Adherence to these procedures is vital for ensuring

laboratory safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxy-1,4-benzoquinone is a chemical that requires careful handling due to its potential

hazards. While specific data for this compound is limited, information from closely related

quinones indicates it should be treated as hazardous. The primary routes of exposure are

inhalation, skin contact, and eye contact.

Summary of Potential Hazards:

Acute Toxicity: Harmful if swallowed or inhaled.

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]
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Respiratory Irritation: May cause respiratory irritation.[1][2]

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 2-Hydroxy-1,4-benzoquinone.

PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Ensure

gloves are inspected for

integrity before use.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be necessary for splash

hazards.

Respiratory Protection NIOSH-approved respirator

A respirator is required when

handling the powder outside of

a certified chemical fume hood.

Protective Clothing Laboratory coat
A flame-retardant lab coat

should be worn and buttoned.

Footwear Closed-toe shoes
Shoes must fully cover the

feet.

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for safely managing 2-Hydroxy-
1,4-benzoquinone in a laboratory setting.

Experimental Workflow:

Caption: Experimental workflow for handling 2-Hydroxy-1,4-benzoquinone.

Disposal Plan:

All waste containing 2-Hydroxy-1,4-benzoquinone must be treated as hazardous waste.
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Solid Waste: Collect solid 2-Hydroxy-1,4-benzoquinone and any contaminated materials

(e.g., weighing paper, contaminated gloves) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing 2-Hydroxy-1,4-benzoquinone should be collected in a

separate, sealed, and labeled hazardous waste container. Do not pour this chemical down

the drain.[3]

Disposal: All chemical waste should be disposed of through your institution's environmental

health and safety (EHS) office. Follow all local, state, and federal regulations for hazardous

waste disposal.[3]

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Exposure Type Emergency Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

Logical Relationship for PPE Selection:
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Hazard Assessment

Required PPE Engineering Controls

Chemical: 2-Hydroxy-1,4-benzoquinone

Review Hazards:
- Skin/Eye Irritant

- Inhalation Hazard
- Acute Toxicity

Eye Protection:
Safety Goggles

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Lab Coat

Respiratory Protection:
Respirator (if not in fume hood)

Work in a
Chemical Fume Hood

Mitigates Inhalation Hazard

Click to download full resolution via product page

Caption: Decision process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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